N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide

• Molecular Formula: C14H9F4NO
• Molecular Weight: 283.22 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H9F4NO/c15-9-5-7-10(8-6-9)19-13(20)11-3-1-2-4-12(11)14(16,17)18/h1-8H,(H,19,20)
• InChI Key: KXYRHDZINSTPHC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)F)C(F)(F)F

Description

N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide, also known as TFB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFB is a potent inhibitor of the transient receptor potential melastatin 8 (TRPM8) channel, which is involved in the regulation of various physiological processes, including pain perception, thermoregulation, and cancer progression.

Mechanism of Action

N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide acts as a potent inhibitor of TRPM8 channels, which are involved in the regulation of various physiological processes, including pain perception, thermoregulation, and cancer progression. TRPM8 channels are activated by cold temperatures and menthol, and their activation leads to the influx of calcium ions into cells. N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide inhibits the influx of calcium ions by blocking the TRPM8 channels, which leads to a decrease in pain perception, thermoregulation, and cancer progression.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide has been shown to have significant biochemical and physiological effects. It has been shown to inhibit TRPM8 channels, which leads to a decrease in pain perception, thermoregulation, and cancer progression. N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory disorders. Additionally, N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide has been shown to have analgesic effects and may be useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide has several advantages and limitations for lab experiments. One advantage is that it is a potent inhibitor of TRPM8 channels, which makes it useful in the study of pain perception, thermoregulation, and cancer progression. Additionally, N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide has been shown to have anti-inflammatory effects, which may be beneficial in the study of various inflammatory disorders. One limitation is that N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide is a potent inhibitor of TRPM8 channels, which may lead to unwanted side effects in some experiments.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide. One direction is to investigate its potential use in the treatment of various types of cancer, including prostate, breast, and lung cancer. Another direction is to investigate its potential use in the treatment of chronic pain, migraines, and other neurological disorders. Additionally, further research is needed to fully understand the long-term effects of N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide and its potential side effects. Finally, future research should focus on developing more potent and selective inhibitors of TRPM8 channels to maximize the therapeutic potential of this class of compounds.

Synthesis Methods

N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide can be synthesized through a multistep chemical reaction starting from 4-fluorobenzonitrile and 2,2,2-trifluoroacetophenone. The first step involves the reaction of 4-fluorobenzonitrile with magnesium in the presence of 1,2-dibromoethane to form 4-fluorophenylmagnesium bromide. This intermediate is then reacted with 2,2,2-trifluoroacetophenone in the presence of copper(I) iodide to produce N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide.

Scientific Research Applications

N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit TRPM8 channels, which are involved in the regulation of various physiological processes, including pain perception, thermoregulation, and cancer progression. N-(4-fluorophenyl)-2-(trifluoromethyl)benzamide has been investigated as a potential treatment for various types of cancer, including prostate, breast, and lung cancer. It has also been studied for its potential use in the treatment of chronic pain, migraines, and other neurological disorders.